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Compound of Interest

Compound Name:
3-Hydroxypyridine-4-

carboxaldehyde

Cat. No.: B112166 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxypyridine-4-carboxaldehyde (CAS 1849-54-3). Adherence to these procedures is

critical for ensuring laboratory safety, regulatory compliance, and environmental protection. All

chemical waste must be managed as hazardous unless explicitly determined otherwise by your

institution's Environmental Health and Safety (EHS) department.[1][2]

Immediate Safety and Hazard Assessment
Before handling, it is crucial to understand the hazards associated with 3-Hydroxypyridine-4-
carboxaldehyde. This compound is a beige, solid powder.[3] The primary risks include

irritation to the skin, eyes, and respiratory system, and it is harmful if swallowed.[4] Always

handle this chemical within a certified chemical fume hood while wearing appropriate Personal

Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., Butyl rubber, Viton®).[5]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[5]

Protective Clothing: A standard, fully-buttoned laboratory coat.[5]
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Respiratory Protection: Use in a well-ventilated area or chemical fume hood to avoid inhaling

dust.[4][5]

Hazard Summary Table
The following table summarizes the key hazard information for 3-Hydroxypyridine-4-
carboxaldehyde, based on OSHA Hazard Communication Standard (29 CFR 1910.1200).[3]

Hazard
Classification

Category Signal Word Hazard Statement

Acute Toxicity, Oral Harmful Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory)
Warning

H335: May cause

respiratory irritation

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, finely powdered

metals, and acid chlorides.[3] Do not mix waste containing this compound with these materials.

Step-by-Step Disposal Protocol
The disposal of 3-Hydroxypyridine-4-carboxaldehyde must be handled as hazardous waste

in compliance with local, state, and federal regulations.[5] Never dispose of this chemical down

the drain or in the regular trash.[6]

Step 1: Waste Identification and Segregation

Classify all materials contaminated with 3-Hydroxypyridine-4-carboxaldehyde as

hazardous waste. This includes the pure compound, solutions, reaction mixtures, and

contaminated labware (e.g., pipette tips, weighing boats, gloves).[5]
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Maintain separate waste streams. Do not mix 3-Hydroxypyridine-4-carboxaldehyde waste

with incompatible chemicals.[5][7]

Step 2: Waste Collection and Containment

Solid Waste: Collect pure 3-Hydroxypyridine-4-carboxaldehyde and contaminated solids

(e.g., absorbent pads, gloves) in a designated, clean, and sealable container made of a

compatible material (e.g., high-density polyethylene).[4] The container must be in good

condition with no cracks or leaks.[2]

Liquid Waste: Collect solutions containing this compound in a separate, leak-proof

hazardous waste container with a secure screw cap.[7][8]

Fill containers to no more than 90% capacity to allow for expansion and prevent spills.[8]

Keep containers closed at all times except when adding waste.[2]

Step 3: Labeling Hazardous Waste

Immediately label the waste container. The label must be clear, legible, and permanently

affixed.[9]

The label must include:

The words "Hazardous Waste".[9]

The full chemical name: "3-Hydroxypyridine-4-carboxaldehyde". Do not use

abbreviations or chemical formulas.[9]

An accurate list of all components and their approximate concentrations if it is a mixture.[9]

The relevant hazard pictograms (e.g., irritant, health hazard).[9]

The accumulation start date (the date the first drop of waste was added).[10]

The Principal Investigator's name and laboratory location.[9]

Step 4: Storage in a Satellite Accumulation Area (SAA)
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Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[7]

The SAA must be near the point of generation and under the control of laboratory personnel.

[8]

Ensure secondary containment is used to prevent spills from reaching drains.[8]

Store the container away from incompatible materials.[7]

Step 5: Arranging for Disposal

Once the waste container is full or is no longer being used, contact your institution's EHS

department to schedule a waste pickup.[1][5]

Do not transport hazardous waste outside of your laboratory. This must be done by trained

EHS staff.[1]

Step 6: Managing Spills and Empty Containers

Spills: For small spills, use a dry, inert absorbent material like sand or vermiculite.[5] Sweep

up the material, place it in a sealed container, and dispose of it as hazardous waste.[4] For

large spills, evacuate the area and contact your EHS department immediately.[5]

Empty Containers: An empty container that held 3-Hydroxypyridine-4-carboxaldehyde
must be triple-rinsed with a suitable solvent (e.g., water or methanol) capable of removing

the residue.[1][2] Collect the rinsate as hazardous waste.[1] After triple-rinsing, deface the

original label, remove the cap, and dispose of the container in the regular trash or as

directed by your EHS office.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 3-Hydroxypyridine-4-carboxaldehyde.
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Caption: Workflow for the safe disposal of 3-Hydroxypyridine-4-carboxaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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